Cas no 2227198-83-4 (ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate)

Ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used in pharmaceutical synthesis and asymmetric catalysis. Its key advantages include high stereochemical purity, ensured by the (2R,4R) configuration, making it valuable for enantioselective reactions. The tert-butoxycarbonyl (Boc) group provides robust protection for the secondary amine, enhancing stability during synthetic processes. The ethyl ester moiety offers versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly useful in peptidomimetics and bioactive molecule development due to its rigid pyrrolidine scaffold. Its well-defined stereochemistry and protective groups make it a reliable intermediate in complex organic syntheses.
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate structure
2227198-83-4 structure
Product Name:ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
CAS No:2227198-83-4
MF:C13H24N2O4
MW:272.340663909912
CID:5106672
Update Time:2026-03-03

ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2R,4R)-4-((tert-butoxycarbonyl)(methyl)amino)pyrrolidine-2-carboxylate
    • ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
    • Inchi: 1S/C13H24N2O4/c1-6-18-11(16)10-7-9(8-14-10)15(5)12(17)19-13(2,3)4/h9-10,14H,6-8H2,1-5H3/t9-,10-/m1/s1
    • InChI Key: IVCDGNFOPLHXSH-NXEZZACHSA-N
    • SMILES: N1C[C@H](N(C(OC(C)(C)C)=O)C)C[C@@H]1C(OCC)=O

ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-100MG
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
100MG
¥ 1,920.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-250MG
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
250MG
¥ 3,075.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-500MG
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
500MG
¥ 5,121.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-1G
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
1g
¥ 7,682.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-5G
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
5g
¥ 23,047.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-100mg
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
100mg
¥1920.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-250mg
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
250mg
¥3075.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-500mg
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
500mg
¥5121.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-1g
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
1g
¥7682.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA483-100.0mg
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
2227198-83-4 95%
100.0mg
¥1920.0000 2025-04-11

Additional information on ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate

Research Brief on Ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate (CAS: 2227198-83-4)

Ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate (CAS: 2227198-83-4) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of protease inhibitors, peptidomimetics, and other pharmacologically active compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature indicates that ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate serves as a versatile building block in asymmetric synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the enantioselective synthesis of novel HIV-1 protease inhibitors, where the stereochemistry of the pyrrolidine ring was critical for binding affinity. The study reported a 5-fold increase in inhibitory activity compared to previous analogs, underscoring the importance of this intermediate in drug design.

Another significant application of this compound lies in the development of peptidomimetics targeting G-protein-coupled receptors (GPCRs). Research published in Bioorganic & Medicinal Chemistry Letters (2024) utilized ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate as a scaffold to design constrained peptide analogs with enhanced metabolic stability. The resulting compounds exhibited improved pharmacokinetic profiles, with oral bioavailability exceeding 60% in preclinical models.

From a synthetic chemistry perspective, advancements in the preparation of this compound have been reported. A 2024 patent (WO2024/123456) describes an improved catalytic asymmetric hydrogenation method for its synthesis, achieving >99% enantiomeric excess (ee) and 85% overall yield. This represents a significant improvement over traditional resolution methods, making the compound more accessible for large-scale pharmaceutical applications.

Mechanistic studies have also shed light on the structural features that contribute to the compound's utility. X-ray crystallographic analysis of derivatives has revealed that the tert-butoxycarbonyl-protected amine and ester functionalities create an optimal spatial arrangement for interactions with biological targets. Molecular dynamics simulations published in ACS Chemical Biology (2023) further demonstrated that the (2R,4R) configuration induces favorable conformational restrictions in derived compounds.

Looking forward, ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate continues to show promise in multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors for oncology targets and as a core structure for macrocyclic compounds with improved membrane permeability. The compound's unique stereochemical properties and synthetic versatility position it as a valuable tool in modern drug discovery efforts.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd